Cas no 67824-38-8 ((S)-2-(chloromethyl)-1-methylpyrrolidinium chloride)

• Product Name: (S)-2-(chloromethyl)-1-methylpyrrolidinium chloride
• CAS No: 67824-38-8
• MF: C₆H₁₃Cl₂N
• MW: 170.080119848251
• CID: 967190
• PubChem ID: 16128138
• Update Time: 2025-10-31

(S)-2-(chloromethyl)-1-methylpyrrolidinium chloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(chloromethyl)-1-methylpyrrolidinium chloride
• (2S)-2-(chloromethyl)-1-methylpyrrolidine hydrochloride
• CS-0162088
• JMYYNTRVGBDWDB-RGMNGODLSA-N
• (s)-2-(chloromethyl)-1-methylpyrrolidine hydrochloride
• D83790
• (2S)-2-(chloromethyl)-1-methylpyrrolidine;hydrochloride
• BS-17892
• SCHEMBL2222374
• AKOS026671916
• (S)-2-(Chloromethyl)-1-methylpyrrolidine HCl
• EINECS 267-217-2
• (s)-2-(chloromethyl)-1-methylpyrrolidinehydrochloride
• (S)-1-Methyl-2-(chloromethyl)pyrrolidine Hydrochloride
• (S)-(-)-1-Methyl-2-chloromethylpyrrolidine HCl
• (S)-2-Chloromethyl-1-methyl-pyrrolidine hydrochloride
• 67824-38-8

• Inchi： 1S/C6H12ClN.ClH/c1-8-4-2-3-6(8)5-7;/h6H,2-5H2,1H3;1H/t6-;/m0./s1
• InChI Key： JMYYNTRVGBDWDB-RGMNGODLSA-N
• SMILES： ClC[C@@H]1CCCN1C.Cl

Computed Properties

• Exact Mass: 155.9409
• Monoisotopic Mass: 169.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 5.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on (S)-2-(chloromethyl)-1-methylpyrrolidinium chloride

Chemical Profile of (S)-2-(chloromethyl)-1-methylpyrrolidinium chloride (CAS No. 67824-38-8)

(S)-2-(chloromethyl)-1-methylpyrrolidinium chloride, with the CAS number 67824-38-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyrrolidinium derivatives, which have garnered considerable attention due to their versatile applications in drug development and catalysis. The stereochemical configuration at the chiral center, specifically the (S) configuration, plays a crucial role in determining its biological activity and reactivity.

The molecular structure of (S)-2-(chloromethyl)-1-methylpyrrolidinium chloride consists of a pyrrolidinium ring substituted with a chloromethyl group at the 2-position and a methyl group at the 1-position. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of the chloromethyl group provides a reactive site for further functionalization, enabling the construction of more complex molecules.

In recent years, there has been growing interest in the applications of this compound in medicinal chemistry. Researchers have explored its potential as a building block for the synthesis of novel pharmaceuticals. The chiral nature of (S)-2-(chloromethyl)-1-methylpyrrolidinium chloride is particularly noteworthy, as enantiopure compounds often exhibit enhanced biological activity and reduced side effects compared to their racemic counterparts.

One of the most promising areas of research involving this compound is its use in asymmetric synthesis. The (S) configuration at the chiral center facilitates the development of catalytic systems that can selectively produce enantiomerically pure products. This has significant implications for the pharmaceutical industry, where the purity of active pharmaceutical ingredients (APIs) is critical for efficacy and safety.

Recent studies have demonstrated that (S)-2-(chloromethyl)-1-methylpyrrolidinium chloride can be employed in the synthesis of chiral ligands and catalysts. These ligands have been shown to enhance the efficiency of transition metal-catalyzed reactions, leading to improved yields and selectivity. Such advancements are crucial for streamlining synthetic routes and reducing costs in drug development.

The compound's reactivity also makes it a valuable tool in polymer chemistry. Pyrrolidinium derivatives are known for their ability to form stable ionic liquids, which have applications as solvents and catalysts in various chemical processes. The incorporation of a chloromethyl group into these systems can further enhance their functionality, making them more suitable for specific industrial applications.

Moreover, (S)-2-(chloromethyl)-1-methylpyrrolidinium chloride has been investigated for its potential role in bioorganic chemistry. Researchers are exploring its use as a precursor for the synthesis of biologically active molecules, including those with potential therapeutic applications. The ability to introduce specific functional groups while maintaining chirality makes this compound an attractive candidate for drug discovery efforts.

The stereochemical integrity of this compound is also relevant in the context of enzyme inhibition studies. Enzymes often exhibit high selectivity for specific enantiomers, and understanding how different stereoisomers interact with biological targets can provide insights into drug design. (S)-2-(chloromethyl)-1-methylpyrrolidinium chloride serves as a model compound for studying these interactions and developing more effective enzyme inhibitors.

In conclusion, (S)-2-(chloromethyl)-1-methylpyrrolidinium chloride (CAS No. 67824-38-8) is a multifaceted compound with broad applications in pharmaceutical chemistry, catalysis, and polymer science. Its unique structural features and reactivity make it a valuable intermediate for synthetic chemists and researchers working on drug development. As our understanding of its properties continues to grow, so too will its significance in advancing chemical research and industrial applications.